Cas no 1339096-16-0 (1-Propanone, 1-cyclopropyl-3-(methylthio)-)

1-Propanone, 1-cyclopropyl-3-(methylthio)- structure
1339096-16-0 structure
Product Name:1-Propanone, 1-cyclopropyl-3-(methylthio)-
CAS No:1339096-16-0
MF:C7H12OS
MW:144.234580993652
CID:5188406
PubChem ID:64165149
Update Time:2025-07-14

1-Propanone, 1-cyclopropyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-3-(methylsulfanyl)propan-1-one
    • 1-cyclopropyl-3-methylsulfanylpropan-1-one
    • Z1201678963
    • 1-Propanone, 1-cyclopropyl-3-(methylthio)-
    • Inchi: 1S/C7H12OS/c1-9-5-4-7(8)6-2-3-6/h6H,2-5H2,1H3
    • InChI Key: IKKMNMPKJRLUFY-UHFFFAOYSA-N
    • SMILES: S(C)CCC(C1CC1)=O

Computed Properties

  • Exact Mass: 144.06088618g/mol
  • Monoisotopic Mass: 144.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.4

1-Propanone, 1-cyclopropyl-3-(methylthio)- Pricemore >>

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Additional information on 1-Propanone, 1-cyclopropyl-3-(methylthio)-

Chemical Profile of 1-Propanone, 1-cyclopropyl-3-(methylthio)- (CAS No. 1339096-16-0)

1-Propanone, 1-cyclopropyl-3-(methylthio)-, identified by the Chemical Abstracts Service Number (CAS No.) 1339096-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of ketones, characterized by a carbonyl group (C=O) attached to a carbon atom, which is further substituted with a cyclopropyl ring and a methylthio group at the third position. Such structural motifs are not only of academic interest but also hold potential applications in drug discovery and industrial chemical processes.

The cyclopropyl moiety in this molecule introduces a strained three-membered ring, which can influence the reactivity and electronic properties of the compound. Cyclopropane derivatives are known for their high reactivity due to the angle strain within the ring, making them valuable intermediates in organic synthesis. The presence of the methylthio (-SCH₃) group adds another layer of complexity, as sulfur-containing heterocycles are frequently explored in medicinal chemistry for their bioactivity. The combination of these functional groups in 1-propanone, 1-cyclopropyl-3-(methylthio)- suggests a rich chemical space for further exploration.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological potential. The cyclopropyl ring is particularly noteworthy because it can be incorporated into biologically active molecules to enhance binding affinity or modulate metabolic stability. For instance, studies have shown that cyclopropane-containing drugs can exhibit improved oral bioavailability and reduced susceptibility to metabolic degradation. The methylthio group, on the other hand, is often employed to introduce sulfur into drug candidates, as sulfur atoms can play a crucial role in interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of 1-propanone, 1-cyclopropyl-3-(methylthio)- is its potential as a building block for more complex molecules. Ketones are versatile intermediates that can undergo a wide range of reactions, including nucleophilic addition, condensation reactions, and oxidation processes. The structural features of this compound make it an attractive candidate for synthesizing novel scaffolds with tailored biological activities. Researchers have been exploring its utility in generating derivatives that could serve as inhibitors or modulators in therapeutic contexts.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-propanone, 1-cyclopropyl-3-(methylthio)- for potential drug-like properties. Molecular docking studies have been particularly useful in predicting how this molecule might interact with biological targets. For example, simulations have suggested that the cyclopropyl and methylthio groups could engage in specific hydrogen bonding or hydrophobic interactions with residues on proteins or enzymes relevant to disease pathways. Such insights are invaluable for guiding experimental efforts toward developing lead compounds.

The synthesis of 1-propanone, 1-cyclopropyl-3-(methylthio)- also presents interesting challenges and opportunities from an industrial perspective. Given its structural complexity, multi-step synthetic routes may be required to achieve high yields and purity. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules efficiently. Catalytic processes and green chemistry principles are being increasingly applied to optimize production while minimizing environmental impact.

Industrial applications of this compound extend beyond pharmaceuticals. The unique reactivity of its functional groups makes it useful in material science and specialty chemical manufacturing. For instance, derivatives of this compound could be explored as monomers or crosslinking agents in polymer synthesis, where their ability to form stable bonds under various conditions could lead to novel materials with enhanced properties.

The safety profile of 1-propanone, 1-cyclopropyl-3-(methylthio)- is another critical consideration when evaluating its potential applications. While this compound does not fall under categories such as hazardous chemicals or controlled substances due to its specific structure and intended use, proper handling protocols should still be followed during synthesis and handling to ensure worker safety and environmental protection.

In conclusion,1-Propanone, 1-cyclopropyl-3-(methylthio)- (CAS No. 1339096-16-0) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features—particularly the combination of a cyclopropyl ring and a methylthio group—make it a valuable candidate for further research in drug discovery and industrial chemistry. As our understanding of molecular interactions continues to evolve through computational modeling and experimental validation,this compound holds promise for contributing to innovative solutions in medicine and materials science.

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